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Compound of Interest
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This technical support center provides researchers, scientists, and drug development

professionals with essential information, troubleshooting guides, and frequently asked

questions regarding the mitigation of Xenon-135 (¹³⁵Xe) poisoning in nuclear reactors.

Frequently Asked Questions (FAQs)
Q1: What is Xenon-135 poisoning in the context of a nuclear reactor?

A1: Xenon-135, an isotope of xenon, is the most powerful known neutron-absorbing nuclear

poison, with a significant impact on nuclear reactor operation.[1][2] "Xenon poisoning" refers to

the process where the accumulation of ¹³⁵Xe in a reactor core absorbs neutrons, thereby

reducing the reactor's reactivity and power output.[3] This phenomenon can sometimes make it

difficult to restart a reactor after a shutdown.[1]

Q2: How is Xenon-135 produced in a reactor?

A2: Xenon-135 is a fission product, primarily generated through the decay of Iodine-135 (¹³⁵I).

[1][3] The decay chain is as follows: Tellurium-135 (produced from fission) rapidly decays into

¹³⁵I.[4][5] Then, ¹³⁵I, with a half-life of 6.58 hours, decays into ¹³⁵Xe.[1] A small amount of ¹³⁵Xe

(about 5%) is also produced directly from fission.[4][6]

Q3: How is Xenon-135 removed from the reactor core?

A3: There are two primary mechanisms for the removal of ¹³⁵Xe from a reactor core:
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Neutron Capture (Burnout): ¹³⁵Xe has a very large neutron absorption cross-section,

meaning it readily captures neutrons.[4] This process transmutes it into Xenon-136 (¹³⁶Xe),

which is a stable isotope and a very weak neutron absorber.[2][7]

Radioactive Decay: ¹³⁵Xe is radioactive and decays to Cesium-135 (¹³⁵Cs) with a half-life of

approximately 9.1 hours.[1][4]

Q4: What is the "iodine pit" or "xenon pit"?

A4: The "iodine pit" refers to a transient increase in ¹³⁵Xe concentration after a significant

reduction in reactor power or a complete shutdown.[4] When the reactor power drops, the rate

of ¹³⁵Xe burnout by neutron capture decreases significantly. However, the ¹³⁵I that has

accumulated continues to decay into ¹³⁵Xe, causing its concentration to rise.[4] This buildup of

¹³⁵Xe can lead to a state where there is insufficient reactivity to restart the reactor, a condition

known as being "poisoned out".[1] The peak concentration of ¹³⁵Xe typically occurs about 10 to

11 hours after shutdown.[8]

Q5: What are xenon oscillations?

A5: Xenon oscillations are periodic fluctuations in local power and ¹³⁵Xe concentration within

different regions of the reactor core.[9][10] These oscillations can occur in large reactors with

high neutron flux.[9][10] An initial power asymmetry can lead to an imbalance in ¹³⁵I production

and ¹³⁵Xe burnout, causing power to shift from one part of the core to another.[1][10]

Troubleshooting Guides
Problem 1: Unexpected drop in reactor power during steady-state operation.

Question: My reactor power is decreasing even though the control rods have not been

moved. Could this be related to Xenon-135?

Answer: Yes, this could be an indication of the onset of a xenon oscillation, particularly in

large, high-flux reactors.[9][10] A localized increase in ¹³⁵Xe concentration can depress the

local neutron flux and power. This can then induce a shift in power to another region of the

core. Monitor the axial and radial flux distribution for signs of an oscillation.

Problem 2: Inability to restart the reactor after a shutdown.
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Question: I shut down the reactor several hours ago and now I cannot achieve criticality,

even with the control rods fully withdrawn. What is happening?

Answer: You are likely experiencing a "xenon-precluded start-up" or are in the "iodine pit".[1]

After shutdown, the concentration of ¹³⁵Xe increases significantly due to the decay of the

accumulated ¹³⁵I, reaching a peak approximately 10-11 hours later.[4][8] This high

concentration of neutron-absorbing ¹³⁵Xe makes it impossible to restart the reactor until it

has decayed away sufficiently. The period during which the reactor cannot be started is

called the "xenon dead time".[1]

Problem 3: Power level is oscillating in different parts of the core.

Question: My core power is stable overall, but my axial flux detectors are showing significant

and periodic variations between the top and bottom of the core. What should I do?

Answer: This indicates the presence of axial xenon oscillations.[9] To mitigate these,

carefully planned control rod movements are necessary. The general strategy is to insert

control rods into the region of the core where the power is highest to suppress the local

reaction rate and then withdraw them as the power begins to shift to the other end of the

core. This must be done carefully to avoid exacerbating the oscillation. Monitoring the axial

flux difference is crucial for managing these oscillations.[9]

Data Presentation
Table 1: Nuclear Properties of Key Isotopes
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Isotope Half-Life

Neutron
Absorption
Cross-Section
(barns)

Primary
Production
Method

Primary
Removal
Method

Iodine-135 (¹³⁵I) 6.58 hours[1] Small Fission Product
Radioactive

Decay

Xenon-135

(¹³⁵Xe)
9.1 hours[4] ~2.6 x 10⁶[4] Decay of ¹³⁵I[4]

Neutron Capture

(Burnout) &

Radioactive

Decay

Xenon-136

(¹³⁶Xe)
Stable Very Small

Neutron capture

by ¹³⁵Xe
-

Cesium-135

(¹³⁵Cs)

2.3 x 10⁶

years[5]
Small Decay of ¹³⁵Xe -

Experimental Protocols
Protocol 1: Managing Reactor Shutdown to Minimize Xenon Poisoning Effects

Controlled Power Reduction: Instead of a rapid shutdown (SCRAM), if possible, gradually

reduce the reactor power over a period of several hours. This allows for some burnout of the

newly produced ¹³⁵Xe and reduces the peak of the subsequent xenon transient.

Flux Shaping: Prior to shutdown, if the reactor design allows, manipulate control rods to

flatten the neutron flux profile across the core. This can help to create a more uniform

distribution of ¹³⁵I and subsequently ¹³⁵Xe, potentially reducing the severity of spatial

oscillations after shutdown.

Post-Shutdown Monitoring: Continuously monitor the core reactivity and estimated ¹³⁵Xe

concentration after shutdown. This data is crucial for predicting the end of the "xenon dead

time" and planning for a successful restart.

Restart Procedure: Once the ¹³⁵Xe has decayed sufficiently, the reactor can be restarted.

This will require withdrawing control rods to compensate for the remaining xenon poisoning.
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As the power level increases, the accumulated ¹³⁵Xe will begin to burn out, leading to a

positive reactivity insertion that must be managed by re-inserting control rods to maintain the

desired power level.[1]

Mandatory Visualization
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Fission

Decay Products

Fission

Tellurium-135
(t½ ≈ 19s)

~6% yield

Xenon-135
(t½ ≈ 9.1h)

~0.3% yield

Iodine-135
(t½ ≈ 6.6h)

β⁻ decay

β⁻ decay
(~95% of Xe-135 production)

Cesium-135
(t½ ≈ 2.3x10⁶y)

β⁻ decay

Barium-135
(Stable)

β⁻ decay
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Reactor Anomaly
(e.g., Power Drop, Restart Failure)
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Wait for Xenon to decay
(Monitor reactivity)

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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